Cas no 61574-62-7 (Butanoic acid, 2-hydroxy-3-methyl-, butyl ester)

Butanoic acid, 2-hydroxy-3-methyl-, butyl ester structure
61574-62-7 structure
Product Name:Butanoic acid, 2-hydroxy-3-methyl-, butyl ester
CAS No:61574-62-7
MF:C9H18O3
MW:174.237423419952
CID:474312
PubChem ID:21537232
Update Time:2025-04-19

Butanoic acid, 2-hydroxy-3-methyl-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-hydroxy-3-methyl-, butyl ester
    • butyl 2-hydroxy-3-methylbutanoate
    • 61574-62-7
    • DTXSID10615725
    • Inchi: 1S/C9H18O3/c1-4-5-6-12-9(11)8(10)7(2)3/h7-8,10H,4-6H2,1-3H3
    • InChI Key: VXUVBOGICLWRNR-UHFFFAOYSA-N
    • SMILES: O(C(C(C(C)C)O)=O)CCCC

Computed Properties

  • Exact Mass: 174.12564
  • Monoisotopic Mass: 174.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd